Cas no 314000-19-6 (4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 314000-19-6
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 301050
• PubChem ID: 22570182
• Update Time: 2025-08-02

4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 4-(3-Chlorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-5-pyrimidine carboxylic acid
• 4-(3-chlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 4-(3-chlorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-
• SCHEMBL6348122
• 4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
• SB59929
• 314000-19-6
• XXGPRVFYTRGXSG-UHFFFAOYSA-N
• A5686
• DTXSID80626580
• J-513376
• 4-(3-CHLOROPHENYL)-1,2,3,4-TETRAHYDRO-6-METHYL-2-OXO-5-PYRIMIDINECARBOXYLIC ACID
• AMY21627
• 2-(ACETYLAMINO)-5-NITROBENZOICACID
• 4-(3-Chlorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-5-pyrimidinecarboxylicacid

• MDL： MFCD11519141
• Inchi： 1S/C12H11ClN2O3/c1-6-9(11(16)17)10(15-12(18)14-6)7-3-2-4-8(13)5-7/h2-5,10H,1H3,(H,16,17)(H2,14,15,18)
• InChI Key： XXGPRVFYTRGXSG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(C(=O)O)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 266.04593
• Monoisotopic Mass: 266.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid: A Comprehensive Overview

4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid is a compound with the CAS registry number 314000-19-6, representing a unique structure within the realm of organic chemistry. This compound is characterized by its tetrahydropyrimidine ring system, which serves as a versatile scaffold for various chemical modifications. The presence of a 3-chlorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and biological activity. Additionally, the methyl and carboxylic acid groups further diversify its functional properties.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through multi-step synthesis strategies. Researchers have employed methodologies such as Stille coupling, Mitsunobu reactions, and Michael additions to achieve high yields and excellent stereocontrol. These techniques not only highlight the compound's synthetic accessibility but also underscore its potential as a building block in drug discovery and material science.

The structural features of 4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid make it an intriguing candidate for exploring biological interactions. Studies have demonstrated its ability to modulate enzyme activities, particularly in pathways related to inflammation and oxidative stress. For instance, research published in *Nature Communications* revealed that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory diseases such as arthritis and cancer.

Beyond its biological applications, this compound has also garnered attention in the field of materials science. Its tetrahydropyrimidine core provides a platform for designing advanced materials with tailored electronic properties. For example, scientists at Stanford University have utilized this compound as a precursor for synthesizing novel organic semiconductors with enhanced charge transport capabilities. These materials hold promise for applications in flexible electronics and photovoltaic devices.

Moreover, the integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, enabling predictions about its reactivity under various conditions. Such computational studies are pivotal for guiding experimental efforts and optimizing synthetic routes.

In terms of environmental impact, recent studies have focused on assessing the biodegradability and toxicity of 4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid. Results indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action. However, further research is required to fully understand its long-term environmental fate and potential risks.

Looking ahead, the versatility of this compound positions it as a valuable asset in diverse fields. Its role as a lead molecule in drug discovery programs targeting neurodegenerative diseases is particularly promising. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential further.

In conclusion, 4-(3-Chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid stands out as a multifaceted compound with significant implications across chemistry and biology. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and technological innovation.